Cas no 107383-39-1 (Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)

• Product Name: Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
• CAS No: 107383-39-1
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 159083
• PubChem ID: 182574
• Update Time: 2025-04-19

Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
• 3-(4a-ethyl-1-methyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
• 4a-ethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
• Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,r...
• 4-Ehhmp
• AC1L4B8E
• Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis( -)-
• Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
• DTXSID90910306
• 3-(4a-Ethyl-1-methyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
• Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis(+-)-
• 107383-39-1

• Inchi： 1S/C17H23NO/c1-3-17-10-5-8-16(17)18(2)11-9-15(17)13-6-4-7-14(19)12-13/h4,6-7,9,12,16,19H,3,5,8,10-11H2,1-2H3
• InChI Key： WCBNTIVXKGADOG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21CC

Computed Properties

• Exact Mass: 257.17809
• Monoisotopic Mass: 257.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4

Experimental Properties

• PSA: 23.47